6-Amino-7-methoxy-4-methyl-2H-chromen-2-one

• IUPAC Name: 6-amino-7-methoxy-4-methylchromen-2-one
• InChI: InChI=1S/C11H11NO3/c1-6-3-11(13)15-9-5-10(14-2)8(12)4-7(6)9/h3-5H,12H2,1-2H3
• InChI Key: SQSFFVYHKYAFRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=CC(=C(C=C12)N)OC
• Molecular Formula: C11H11NO3
• DSSTOX Substance ID: DTXSID90316127
• Molecular Weight: 205.21 g/mol
• CAS RN: 29001-27-2

Description

“6-Amino-7-methoxy-4-methyl-2H-chromen-2-one” is a compound with the molecular formula C11H11NO3. It is a derivative of the 2H/4H-chromene (2H/4H-ch) class of heterocyclic compounds, which are known for their versatile biological profiles, simple structure, and mild adverse effects.

Synthesis Analysis

The synthesis of this compound has been reported in the literature. For instance, one method involves the reaction of 7-hydroxy-4-methylcoumarin with ethylchloroacetate, followed by the addition of hydrazine hydrate.

Molecular Structure Analysis

The molecular structure of “6-Amino-7-methoxy-4-methyl-2H-chromen-2-one” is characterized by a chromenone ring system. The methoxy group does not deviate from this plane, indicating that the whole molecule is almost planar.

Chemical Reactions Analysis

The chemical reactions involving “6-Amino-7-methoxy-4-methyl-2H-chromen-2-one” have been studied. For example, it has been reported that this compound can react with a number of organic halides to form new [ (4-methyl-2-oxo-2 H -chromen-7-yl)amino]methylcoumarins.

Physical And Chemical Properties Analysis

The physical and chemical properties of “6-Amino-7-methoxy-4-methyl-2H-chromen-2-one” include a molecular weight of 205.21 g/mol. It has one hydrogen bond donor and four hydrogen bond acceptors. Its exact mass and monoisotopic mass are both 205.07389321 g/mol. It has a topological polar surface area of 61.6 Ų.

Scientific Research Applications

Medical Science and Biomedical Research

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Proteomics Research

. Proteomics is a large-scale study of proteins, particularly their structures and functions. This field is integral to understanding many biological processes.

Enzyme Trace Detection

. This application is crucial in biochemistry and molecular biology, where it helps in detecting and quantifying the presence of specific enzymes.

Laser Dye

. Laser dyes are used in dye lasers which are a class of lasers that use organic dyes, in solution or suspension, as a lasing medium.

Analysis Matrix for Monosulfated Disaccharides

. This application is important in the field of carbohydrate chemistry and glycobiology, where it aids in the analysis of complex carbohydrate structures.

Substrate for Cysteine Aminopeptidase

. Cysteine aminopeptidase is an enzyme that plays a crucial role in protein degradation and turnover.

Reference Compound in Enzyme Identification

. This application is critical in enzymology, where it aids in the identification and characterization of novel enzymes.

Inhibitor of Oxidoreductase Enzyme

. Oxidoreductases are a class of enzymes involved in the transfer of electrons from one molecule (the reductant) to another (the oxidant). This property could be useful in the development of new drugs and therapies.

Mechanism of Action

Target of Action

It is known that coumarin derivatives, such as this compound, are often used as fluorescent probes for various serine proteases .

Mode of Action

Coumarin derivatives are known to interact with their targets through various mechanisms, often involving the formation of covalent bonds .

Biochemical Pathways

Coumarin derivatives are known to be involved in a wide range of biological activities, including anti-hiv, anticancer, anti-microbial, anti-tumor, antioxidant, anti-alzheimer, anti-tuberculosis, anti-platelet activity, cox inhibitors, anti-inflammatory, anti-asthmatic, anti-viral and dna gyrase inhibitors .

Pharmacokinetics

It is soluble in acetone, dimethyl sulfoxide, and dimethylformamide , which suggests that it may have good bioavailability.

Result of Action

Coumarin derivatives are known to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

It is known that the compound is light-sensitive , suggesting that exposure to light could potentially affect its stability and efficacy.

Future Directions

The future directions for research on “6-Amino-7-methoxy-4-methyl-2H-chromen-2-one” and similar compounds could involve further exploration of their biological properties and potential applications in medicine. Given the diverse biological activities of coumarin derivatives, there is considerable scope for future research in this area.